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Executive Summary for Drug Development & MedTech
Professionals
In the development of next-generation medical devices—such as flexible biosensors, smart

catheters, and implantable insulation—standard rigid thermoplastics often fail to meet the dual

requirements of biocompatibility and mechanical compliance.

Flexible Polyetherimide (PEI), specifically Siloxane-Polyetherimide block copolymers (PEI-Si)

(e.g., SABIC SILTEM™), bridges the gap between the high-strength rigidity of standard PEI

(Ultem™) and the elastomeric properties of silicones.

This guide provides an objective technical comparison of Flexible PEI against industry

standards (Polyimide, PEEK) and details a self-validating protocol for accurately characterizing

its tensile strength—a critical quality attribute (CQA) for FDA submission.

Part 1: The Comparative Landscape
Material Architecture: Why "Flexible" PEI?
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Standard PEI is an amorphous thermoplastic known for high heat resistance and stiffness.[1][2]

To create Flexible PEI, siloxane soft blocks are copolymerized into the backbone.

Mechanism: The siloxane segments reduce the glass transition temperature (

) and modulus, acting as an internal plasticizer without leaching, maintaining biocompatibility
(USP Class VI).

Performance Matrix: Flexible PEI vs. Alternatives
The following table synthesizes experimental data ranges for Flexible PEI-Si compared to its

primary competitors in medical applications.
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Property
Flexible PEI

(PEI-Si)

Standard

PEI (Ultem

1000)

Polyimide

(Kapton HN)

PEEK

(Unfilled)

Clinical

Implication

Tensile

Strength

(Yield)

20 – 28 MPa
105 – 110

MPa

230 MPa

(Ultimate)

90 – 100

MPa

PEI-Si yields

earlier,

preventing

brittle failure

in dynamic

tissues.

Elongation at

Break
100 – 110% 60% 72% 45%

High

elongation

allows for

flexible

cabling/tubing

that survives

bending.

Flexural

Modulus
0.4 – 0.6 GPa 3.4 GPa 2.5 GPa 3.7 – 4.0 GPa

Low modulus

matches soft

tissue

mechanics

better than

PEEK/Std

PEI.

Processability
Thermoplasti

c (Melt)

Thermoplasti

c (Melt)

Thermoset

(Cast)

Thermoplasti

c (Melt)

PEI-Si can be

extruded/mol

ded; PI

requires

complex

casting/curing

.

Sterilization Gamma, EtO,

Autoclave

Gamma, EtO,

Autoclave

Gamma, EtO Autoclave

(Excellent)

PEI-Si retains

flexibility after

sterilization;

PEEK is the

gold standard
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for

autoclaving.

Key Insight: Do not select Flexible PEI for load-bearing structural implants (choose PEEK).

Select Flexible PEI for interconnects, insulating jackets, and flexible substrates where PEEK is

too stiff and Polyimide is too costly/difficult to process.

Part 2: Validated Experimental Protocol
The Challenge of Testing Flexible PEI
Testing flexible PEI presents a unique challenge: it sits between the "Rigid Plastic" standard

(ASTM D638) and the "Thin Film" standard (ASTM D882).

Error Source: Using standard serrated grips on flexible PEI causes premature failure at the

grip face (jaw break) due to stress concentration, invalidating the data.

Correction: Use pneumatic side-action grips with rubber-coated faces or line contact grips.

Workflow Visualization
The following diagram outlines the decision logic and workflow for validating tensile data.

Sample Identification Thickness < 1.0mm?

Standard: ASTM D882
(Thin Film/Sheeting)Yes

Standard: ASTM D638
(Rigid/Molded)

No

Cut: Rectangular Strips
Width: 15mm or 25.4mm

Grips: Rubber-Faced
Pneumatic

Conditioning:
40h @ 23°C, 50% RH

Cut: Type I or IV
Dogbone

Grips: Serrated Wedge
Self-Tightening

Test Execution:
Pre-load: 0.1N

Rate: 50mm/min (Typ)

Data Validation:
Discard Jaw Breaks

Click to download full resolution via product page
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Caption: Decision matrix for selecting ASTM standards based on sample thickness, ensuring

regulatory compliance.

Step-by-Step Methodology (ASTM D882 Focus)
Since "Flexible PEI" is most often used as extruded film or tubing in medical devices, we focus

on the D882 protocol.

1. Sample Preparation

Cutting: Use a precision JDC cutter or laser cutter. Do not use scissors, as micro-fractures at

the edges will artificially lower tensile strength.

Dimensions: Cut strips 150mm long × 25.4mm wide.

Conditioning: Polymers are viscoelastic. Condition samples at 23°C ± 2°C and 50% ± 10%

Relative Humidity for >40 hours (ASTM D618). Causality: This standardizes the moisture

content, which acts as a plasticizer.

2. Instrument Setup

Load Cell: Select a cell where the expected break force is between 10-90% of capacity (e.g.,

500N or 1kN cell for thin PEI films).

Grip Separation: Set initial gauge length to 50mm.

Strain Rate: Set crosshead speed to 50 mm/min (Strain rate = 100%/min).

Note: Faster rates (e.g., 500 mm/min) typically yield higher modulus and strength values

but lower elongation due to polymer chain relaxation time.

3. Execution & Validation

Pre-load: Apply a slack-correction load (e.g., 0.1N) to ensure the film is taut before recording

starts.

Failure Mode Check: After the test, inspect the sample.
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Valid: Break occurs in the center (gauge length).

Invalid: Break occurs at the grip line. Discard and re-test.

Part 3: Data Analysis & Interpretation
When analyzing Flexible PEI tensile curves, you will notice a distinct lack of a sharp "yield

point" compared to rigid Ultem.

Stress-Strain Behavior Comparison[3][4][5][6]
Rigid PEI: Linear elastic region

Sharp yield peak

Necking

Break.

Flexible PEI: Non-linear elastic region

Diffuse yield zone (gradual transition)

Strain hardening

Break.

Calculation of Modulus: For Flexible PEI, do not use the initial tangent modulus alone. Report

the Secant Modulus at 1% or 2% strain. This provides a more realistic representation of the

material's stiffness in actual medical device usage (e.g., bending a catheter).

Strategic Selection Logic
Use this logic flow to justify material selection in your Design History File (DHF).
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Requirement:
High Temp + Biocompatible

Is Flexibility Required?

Rigid Structure
(Housing, Surgical Tool)

No

Flexible Component
(Wire Coating, Tubing)

Yes

High Load Bearing? Cost/Process Constraint?

Select: PEEK
(Implants, Load Bearing)

Yes (>100MPa)

Select: Standard PEI
(Housings, Sterilization Trays)

No

Select: Polyimide (Film)
(Extreme Heat, Flex Circuits)

Film only / High Cost OK

Select: Flexible PEI
(Tubing, Interconnects)

Molded/Extruded / Cost Sensitive

Click to download full resolution via product page

Caption: Material selection logic flow for medical device engineers.
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Omnexus.Polyetherimide (PEI): A Comprehensive Review. SpecialChem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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